N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide
Overview
Description
Synthesis Analysis
The synthesis of N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide involves complex chemical processes. McLaughlin et al. (2016) detailed the synthesis of a similar compound, highlighting the importance of correct identification and differentiation of isomers in such complex chemical syntheses (McLaughlin et al., 2016). Additionally, Hao et al. (2017) synthesized a related compound, showcasing the intricate steps involved in the synthesis of such compounds (Hao et al., 2017).
Molecular Structure Analysis
The molecular structure of N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide is characterized by its distinct arrangement of atoms and bonds. Girreser et al. (2016) conducted a detailed structure elucidation process for a similar compound, using techniques like NMR spectroscopy and mass spectrometry, which are essential for understanding the molecular structure of complex compounds (Girreser et al., 2016).
Chemical Reactions and Properties
The chemical reactions and properties of N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide involve its reactivity and interaction with other compounds. Köysal et al. (2005) studied N-substituted pyrazoline derivatives, which can offer insights into the reactivity of similar compounds (Köysal et al., 2005).
Physical Properties Analysis
The physical properties of N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide, such as its melting point, boiling point, and solubility, are crucial for its handling and application. Ford et al. (1986) discussed the synthesis and properties of related compounds, providing a basis for understanding the physical properties of N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide (Ford et al., 1986).
Chemical Properties Analysis
Understanding the chemical properties, such as reactivity and stability, of N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide is essential for its application in various fields. Katoch-Rouse and Horti (2003) synthesized a related compound, which helps in understanding the chemical properties of N-(4-fluoro-2-methylphenyl)-5-methyl-3-isoxazolecarboxamide (Katoch-Rouse & Horti, 2003).
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with theNeurokinin 1 receptor . This receptor plays a crucial role in the transmission of pain signals in the central nervous system.
Mode of Action
Based on the interaction of similar compounds with the neurokinin 1 receptor , it can be hypothesized that N-(4-fluoro-2-methylphenyl)-5-methyl-1,2-oxazole-3-carboxamide might bind to this receptor, thereby modulating its activity and influencing the transmission of pain signals.
Safety and Hazards
properties
IUPAC Name |
N-(4-fluoro-2-methylphenyl)-5-methyl-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11FN2O2/c1-7-5-9(13)3-4-10(7)14-12(16)11-6-8(2)17-15-11/h3-6H,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LASCPKIMBSCYAN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=C(C=C(C=C2)F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-fluoro-2-methylphenyl)-5-methyl-1,2-oxazole-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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